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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362 Get Quote

Essential Safety and Handling Guide for AC-P-
Bromo-DL-phe-OH
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of AC-P-Bromo-DL-phe-OH, ensuring laboratory

safety and procedural integrity.

This document provides critical safety and logistical information for the handling of AC-P-
Bromo-DL-phe-OH (Acetyl-4-bromo-DL-phenylalanine), a key reagent in pharmaceutical

development and biochemical research. Adherence to these guidelines is essential for

minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Safety Data
AC-P-Bromo-DL-phe-OH is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation. The following table summarizes the key hazard information.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling AC-P-Bromo-DL-
phe-OH to prevent exposure.

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles

Must be chemical splash-proof

and conform to EN 166 or

ANSI Z87.1 standards.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always consult

the manufacturer's chemical

resistance data.

Body Protection Laboratory Coat
A standard, full-buttoned

laboratory coat is required.

Respiratory Protection Fume Hood

All handling of solid and

solutions of AC-P-Bromo-DL-

phe-OH must be conducted in

a certified chemical fume hood.
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling AC-P-Bromo-DL-phe-OH is crucial for safety and

experimental accuracy.

Experimental Workflow

Operational Workflow for Handling AC-P-Bromo-DL-phe-OH

1. Preparation
- Assemble all necessary equipment.

- Verify fume hood functionality.
- Don all required PPE.

2. Weighing
- Perform within the fume hood.

- Use a tared, sealed container to minimize dust.

3. Dissolution
- Add solvent to the solid slowly.
- Ensure adequate ventilation.

4. Reaction/Use
- Conduct all procedures within the fume hood.

- Monitor the reaction for any unexpected changes.

5. Decontamination
- Clean all glassware and surfaces thoroughly.

6. Waste Disposal
- Segregate and dispose of waste according to protocol.

7. Post-Handling
- Remove and dispose of PPE correctly.

- Wash hands thoroughly.
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Caption: A step-by-step workflow for the safe handling of AC-P-Bromo-DL-phe-OH.

Methodology:

Preparation: Before handling the compound, ensure all necessary equipment, such as

glassware, spatulas, and solvents, are readily available. Verify that the chemical fume hood

is functioning correctly. Don all personal protective equipment as specified in the table

above.

Weighing: All weighing of the solid AC-P-Bromo-DL-phe-OH must be performed inside a

chemical fume hood to prevent the inhalation of any airborne particles. Use a tared and

sealed container to minimize dust generation.

Dissolution: When preparing solutions, slowly add the solvent to the solid compound. This

should also be carried out within the fume hood.

Reaction and Use: All subsequent experimental procedures involving AC-P-Bromo-DL-phe-
OH must be conducted within the fume hood.

Decontamination: After the procedure, decontaminate all glassware and surfaces that have

come into contact with the chemical using an appropriate solvent and cleaning agent.

Waste Disposal: Segregate and dispose of all waste as outlined in the disposal plan below.

Post-Handling: Carefully remove and properly dispose of contaminated gloves and any other

disposable PPE. Thoroughly wash your hands with soap and water.

Disposal Plan
Proper disposal of AC-P-Bromo-DL-phe-OH and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it requires special disposal procedures.
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Disposal Workflow for AC-P-Bromo-DL-phe-OH

Waste Collection

1. Segregate Waste
- Separate halogenated waste from non-halogenated waste.

2a. Solid Waste
- Collect in a labeled, sealed container.

- Includes contaminated PPE and weighing paper.

2b. Liquid Waste
- Collect in a designated, sealed 'Halogenated Organic Waste' container.

3. Labeling
- Clearly label all waste containers with contents and hazard symbols.

4. Storage
- Store waste containers in a designated, well-ventilated area.

5. Final Disposal
- Arrange for pickup by certified hazardous waste disposal personnel.

Click to download full resolution via product page

Caption: A procedural diagram for the safe disposal of AC-P-Bromo-DL-phe-OH waste.

Methodology:

Segregation: It is imperative to segregate halogenated organic waste from all other waste

streams.

Waste Collection:

Solid Waste: Any solid AC-P-Bromo-DL-phe-OH, as well as contaminated items such as

weighing paper, gloves, and pipette tips, should be collected in a clearly labeled, sealed

container for solid halogenated waste.
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Liquid Waste: Solutions containing AC-P-Bromo-DL-phe-OH should be collected in a

designated, sealed, and properly vented container specifically for "Halogenated Organic

Waste."

Labeling: All waste containers must be clearly labeled with the full chemical name ("AC-P-
Bromo-DL-phe-OH" or "Acetyl-4-bromo-DL-phenylalanine"), the primary hazard (e.g.,

"Toxic," "Irritant"), and the appropriate hazard symbols.

Storage: Store waste containers in a designated and well-ventilated satellite accumulation

area, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's certified hazardous waste management service. Never dispose of AC-P-Bromo-
DL-phe-OH down the drain.

To cite this document: BenchChem. [Personal protective equipment for handling AC-P-
Bromo-DL-phe-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556362#personal-protective-equipment-for-handling-
ac-p-bromo-dl-phe-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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